Cas no 2624139-51-9 (7-nitroso-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid)

• Product Name: 7-nitroso-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid
• CAS No: 2624139-51-9
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 5639228
• PubChem ID: 165905918
• Update Time: 2025-06-30

7-nitroso-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-nitroso-2-oxa-7-azaspiro[4.4]nonane-9-carboxylic acid
• 2624139-51-9
• EN300-27752272
• 7-nitroso-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid

• Inchi： 1S/C8H12N2O4/c11-7(12)6-3-10(9-13)4-8(6)1-2-14-5-8/h6H,1-5H2,(H,11,12)
• InChI Key： TUEJVUFWGGXAET-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)CN(CC2C(=O)O)N=O

Computed Properties

• Exact Mass: 200.07970687g/mol
• Monoisotopic Mass: 200.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.2Ų

Additional information on 7-nitroso-2-oxa-7-azaspiro4.4nonane-9-carboxylic acid

Introduction to 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid (CAS No. 2624139-51-9)

7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid (CAS No. 2624139-51-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and nitroso functional group, holds potential applications in various therapeutic areas, including neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid is notable for its spirocyclic framework, which consists of a nine-membered ring with an oxygen atom and a nitrogen atom forming a bridge. The presence of the nitroso group (–NO) imparts unique electronic and steric properties to the molecule, making it an interesting candidate for drug design and development. The carboxylic acid functional group further enhances its reactivity and solubility, which are crucial factors in pharmaceutical applications.

In terms of synthesis, several methods have been reported for the preparation of 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid. One common approach involves the reaction of a suitable spirocyclic precursor with a nitrosating agent, such as sodium nitrite in an acidic medium. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, which minimize the use of hazardous reagents and reduce waste generation.

The biological activities of 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. These activities make it a promising candidate for the treatment of oxidative stress-related disorders, such as Alzheimer's disease and Parkinson's disease.

In addition to its antioxidant and anti-inflammatory effects, 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid has demonstrated significant anticancer activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer. Mechanistic studies have revealed that this compound can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings suggest that 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid could be developed as a novel anticancer agent with a unique mechanism of action.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Further studies are needed to determine the optimal dosing regimens and to assess its long-term safety profile.

The potential applications of 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid extend beyond its therapeutic uses. Its unique chemical structure makes it an attractive building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have explored the use of this compound as a scaffold for the development of new antibiotics and antiviral agents.

In conclusion, 7-Nitroso-2-Oxa-7-Azaspiro[4.4]Nonane-9-Carboxylic Acid (CAS No. 2624139-51-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable candidate for further investigation and development. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and to pave the way for its clinical application in various therapeutic areas.